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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

Introduction: Neryl butyrate ((Z)-3,7-dimethyl-2,6-octadien-1-yl butanoate) is a monoterpene

ester recognized for its sweet, fruity, and floral aroma, often with green and waxy nuances. This

valuable compound is utilized as a natural flavoring and fragrance agent in the food, cosmetic,

and perfumery industries. This technical guide provides a comprehensive overview of the

natural sources, biosynthesis, and analytical methodologies for neryl butyrate, tailored for

researchers, scientists, and professionals in drug development and related fields.

Natural Occurrence and Quantitative Data
Neryl butyrate has been identified as a volatile component in a variety of plant species,

particularly in their essential oils and fruit essences. Its concentration can vary significantly

depending on the geographical origin, cultivar, and developmental stage of the plant.

While its presence is noted in several sources, quantitative data remains limited in the scientific

literature. The table below summarizes the available quantitative findings for neryl butyrate in

different natural sources.
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Natural Source Plant Part
Concentration (%
of Essential Oil)

Reference

Artemisia absinthium

L. (Wormwood)
Aerial parts 0.1 - 13.9 [1][2]

Citrus bergamia

(Bergamot)
Peel 1.47 [3]

Pelargonium

quercifolium
Not Specified Present, not quantified [4]

Citrus Peel Oils Peel Present, not quantified [5]

Kumquat Peel Oil Peel Present, not quantified [5]

Celery Leaves/Stalks Present, not quantified [5]

Tomato Fruit Present, not quantified [5]

Yellow Passion Fruit Fruit Present, not quantified [5]

Biosynthesis of Neryl Butyrate
The biosynthesis of neryl butyrate in plants is a multi-step process that involves the

convergence of the terpenoid and fatty acid metabolic pathways. The final step is the

esterification of the monoterpenol nerol with a butyryl moiety, catalyzed by an alcohol

acyltransferase (AAT).

Formation of Monoterpene Precursors: The biosynthesis begins with the formation of the

basic five-carbon building blocks, isopentenyl diphosphate (IPP) and its isomer dimethylallyl

diphosphate (DMAPP), primarily through the methylerythritol 4-phosphate (MEP) pathway

located in the plastids.[6][7][8]

Synthesis of Neryl Diphosphate: Geranyl diphosphate (GPP) synthase catalyzes the

condensation of IPP and DMAPP to form the C10 precursor, geranyl diphosphate. GPP

serves as the substrate for various monoterpene synthases. While the direct synthesis of

neryl diphosphate (NPP), the cis-isomer of GPP, is less common, nerol is typically formed

from GPP by the action of specific synthases or phosphatases.
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Formation of Butyryl-CoA: The butyryl group is derived from fatty acid metabolism. Through

a series of enzymatic reactions, butyryl-CoA is synthesized.

Esterification: The final step is the esterification of nerol with butyryl-CoA. This reaction is

catalyzed by an alcohol acyltransferase (AAT), a class of enzymes known for their role in the

formation of volatile esters in fruits and flowers.[9][10] These enzymes exhibit varying

specificities for different alcohol and acyl-CoA substrates.[11][12]
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Biosynthetic pathway of neryl butyrate.

Experimental Protocols for Analysis
The analysis of neryl butyrate and other volatile compounds in natural sources is

predominantly carried out using gas chromatography-mass spectrometry (GC-MS), often

coupled with a headspace solid-phase microextraction (HS-SPME) technique for sample

preparation. This method is highly sensitive and suitable for the analysis of volatile and semi-

volatile compounds in complex matrices.

Representative Protocol: HS-SPME-GC-MS Analysis of
Neryl Butyrate in Plant Material
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1. Sample Preparation:

A known quantity (e.g., 1-5 g) of the fresh or dried plant material (e.g., leaves, peels, fruit

pulp) is placed in a headspace vial (e.g., 20 mL).

For fruit samples, the material may be homogenized or juiced prior to being placed in the

vial.

To enhance the release of volatiles, a saturated solution of sodium chloride (e.g., 1-2 mL)

can be added to the vial.

An internal standard (e.g., a known concentration of a compound not naturally present in the

sample, such as 2-octanol) is added for quantification purposes.

The vial is immediately sealed with a PTFE/silicone septum cap.

2. Headspace Solid-Phase Microextraction (HS-SPME):

The sealed vial is incubated at a controlled temperature (e.g., 40-60°C) for a specific period

(e.g., 15-30 minutes) to allow the volatile compounds to equilibrate in the headspace.

An SPME fiber coated with a suitable stationary phase (e.g.,

Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the

headspace of the vial for a defined extraction time (e.g., 20-40 minutes) to adsorb the volatile

analytes.[3][13][14]

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Injection: The SPME fiber is withdrawn from the sample vial and immediately inserted into

the heated injection port of the gas chromatograph, where the adsorbed volatiles are

thermally desorbed onto the GC column.

Gas Chromatograph Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm

i.d., 0.25 µm film thickness) is commonly used.[15]
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Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1.0

mL/min).

Oven Temperature Program: A programmed temperature gradient is employed to separate

the compounds. A typical program might be: initial temperature of 40-60°C held for 2-5

minutes, then ramped at a rate of 3-5°C/min to a final temperature of 240-280°C, which is

held for 5-10 minutes.[14][15]

Mass Spectrometer Conditions:

Ionization: Electron Impact (EI) ionization at 70 eV is standard.

Mass Range: The mass spectrometer scans a mass-to-charge (m/z) range of

approximately 40-400 amu.

Ion Source and Transfer Line Temperatures: These are typically maintained at around

230°C and 280°C, respectively.

4. Compound Identification and Quantification:

Identification: Neryl butyrate and other compounds are identified by comparing their mass

spectra with those in a reference library (e.g., NIST, Wiley) and by comparing their calculated

retention indices (RI) with those of authentic standards or literature values.

Quantification: The concentration of neryl butyrate is determined by comparing its peak

area to that of the internal standard, using a calibration curve generated from standard

solutions of neryl butyrate.
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Generalized workflow for neryl butyrate analysis.
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Conclusion
Neryl butyrate is a naturally occurring monoterpene ester found in a range of aromatic plants,

with notable concentrations in the essential oils of Artemisia absinthium and Citrus bergamia.

Its biosynthesis follows the general pathways of terpenoid and fatty acid metabolism,

culminating in an esterification reaction catalyzed by an alcohol acyltransferase. The analysis

of neryl butyrate in complex natural matrices is reliably achieved through HS-SPME-GC-MS, a

sensitive and robust analytical technique. Further research is warranted to quantify the

presence of neryl butyrate in other reported plant sources and to elucidate the specific

enzymes and regulatory mechanisms governing its biosynthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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